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Cat. No.: B1195945 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for evaluating the potential of Thonzonium
Bromide as an antifungal agent against multidrug-resistant fungal pathogens. While direct,

publicly available data on the Minimum Inhibitory Concentration (MIC) and Minimum Fungicidal

Concentration (MFC) of Thonzonium Bromide against these specific strains are limited, this

document outlines the established methodologies and comparative data for existing antifungal

drugs to facilitate such a cross-validation.

Mechanism of Action: Thonzonium Bromide
Thonzonium Bromide is a cationic surfactant that has demonstrated antimicrobial properties.

[1] Its primary antifungal mechanism of action is believed to be the disruption of fungal cell

membrane integrity and critical cellular processes. Specifically, it has been shown to uncouple

vacuolar ATPase in fungi such as Candida albicans, leading to an increase in cytosolic proton

concentration, which ultimately results in cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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